![molecular formula C28H27ClFN7O2 B301400 3-[(2-Chloro-6-fluorobenzyl)oxy]-4-methoxybenzaldehyde [4-anilino-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]hydrazone](/img/structure/B301400.png)
3-[(2-Chloro-6-fluorobenzyl)oxy]-4-methoxybenzaldehyde [4-anilino-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]hydrazone
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Overview
Description
3-[(2-Chloro-6-fluorobenzyl)oxy]-4-methoxybenzaldehyde [4-anilino-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]hydrazone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of 3-[(2-Chloro-6-fluorobenzyl)oxy]-4-methoxybenzaldehyde [4-anilino-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]hydrazone involves the inhibition of specific enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has been found to selectively target cancer cells and induce apoptosis, leading to the death of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. It has been found to have a low toxicity profile and has shown minimal side effects in animal studies. This compound has also been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[(2-Chloro-6-fluorobenzyl)oxy]-4-methoxybenzaldehyde [4-anilino-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]hydrazone in lab experiments include its high potency and selectivity towards cancer cells, low toxicity profile, and minimal side effects. However, the limitations include the need for further studies to determine its efficacy in human trials and the potential for resistance to develop in cancer cells.
Future Directions
There are several future directions for research on 3-[(2-Chloro-6-fluorobenzyl)oxy]-4-methoxybenzaldehyde [4-anilino-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]hydrazone. These include further studies on its efficacy in different types of cancer, the development of new synthesis methods to improve its yield and purity, and the investigation of its potential as a therapeutic agent for other diseases such as autoimmune disorders and infectious diseases.
Conclusion
In conclusion, this compound is a promising compound that has shown potential as a therapeutic agent for the treatment of cancer. Its high potency and selectivity towards cancer cells, low toxicity profile, and minimal side effects make it a promising candidate for further research. However, more studies are needed to determine its efficacy in human trials and its potential as a therapeutic agent for other diseases.
Synthesis Methods
The synthesis of 3-[(2-Chloro-6-fluorobenzyl)oxy]-4-methoxybenzaldehyde [4-anilino-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]hydrazone has been achieved using various methods. One of the most commonly used methods involves the reaction of 3-[(2-Chloro-6-fluorobenzyl)oxy]-4-methoxybenzaldehyde with 4-anilino-6-(1-pyrrolidinyl)-1,3,5-triazin-2-amine in the presence of hydrazine hydrate. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained after purification.
Scientific Research Applications
The 3-[(2-Chloro-6-fluorobenzyl)oxy]-4-methoxybenzaldehyde [4-anilino-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]hydrazone compound has been extensively studied for its potential applications in scientific research. It has been found to be effective in inhibiting the growth of cancer cells and has shown potential as a therapeutic agent for the treatment of cancer.
properties
Molecular Formula |
C28H27ClFN7O2 |
---|---|
Molecular Weight |
548 g/mol |
IUPAC Name |
2-N-[(E)-[3-[(2-chloro-6-fluorophenyl)methoxy]-4-methoxyphenyl]methylideneamino]-4-N-phenyl-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C28H27ClFN7O2/c1-38-24-13-12-19(16-25(24)39-18-21-22(29)10-7-11-23(21)30)17-31-36-27-33-26(32-20-8-3-2-4-9-20)34-28(35-27)37-14-5-6-15-37/h2-4,7-13,16-17H,5-6,14-15,18H2,1H3,(H2,32,33,34,35,36)/b31-17+ |
InChI Key |
SAVJXCPFZOXSSM-KBVAKVRCSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N/NC2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCC4)OCC5=C(C=CC=C5Cl)F |
SMILES |
COC1=C(C=C(C=C1)C=NNC2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCC4)OCC5=C(C=CC=C5Cl)F |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NNC2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCC4)OCC5=C(C=CC=C5Cl)F |
Origin of Product |
United States |
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